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Compound of Interest

Compound Name: 2,6-Diacetylpyridine

Cat. No.: B075352

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2,6-Diacetylpyridine, tailored for research and drug development
professionals. Following these procedures is critical for ensuring laboratory safety and
operational integrity.

1. Hazard Identification and Personal Protective Equipment (PPE)

2,6-Diacetylpyridine is classified as a hazardous substance. It is crucial to use appropriate
personal protective equipment to prevent exposure.[1][2][3]

e Hazard Summary:
o Causes skin irritation (H315).[2][3][4][5][6][7]
o Causes serious eye irritation (H319).[2][3][4][5][6][7]
o May cause respiratory irritation (H335).[2][3][4][7]

e Required Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to
EN166 (EU) or NIOSH (US) standards.[1][3][8]

o Skin Protection:
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» Gloves: Handle with chemical-impermeable gloves.[3][8] Inspect gloves before use and
dispose of contaminated gloves according to good laboratory practices.[8]

» Clothing: Wear a complete suit protecting against chemicals or a lab coat.[8][9]
Appropriate protective clothing should be worn to prevent skin exposure.[1][9]

o Respiratory Protection: For nuisance exposures or when dust formation is likely, use a
NIOSH-approved N95-type particle respirator or equivalent.[4][8][9][10]

Quantitative Safety Data for 2,6-
Diacetylpyridine

Molecular Formula CoHoNO2

Molecular Weight 163.17 g/mol [2][10]

Appearance White to beige crystalline solid/powder.[2][6][11]
Melting Point 79-82 °C[10]

Boiling Point 124 - 126 °C at 6 torr.[9]

Flash Point Not applicable.[4][10]

Storage Class 11 - Combustible Solids.[4][10]

WGK (Water Hazard Class) WGK 3 (Germany).[4][10]

2. Operational and Handling Procedures
Safe handling is paramount to prevent accidental exposure and contamination.
e Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially in confined
areas.[1][3][9]

o Ensure that eyewash stations and safety showers are located close to the workstation.[1]

o Safe Handling Practices:
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[e]

Avoid contact with skin and eyes.[1][8][9]

o

Avoid the formation and breathing of dust.[1][3][8][9]

[¢]

Wash hands and any exposed skin thoroughly after handling.[1][5][6]

[¢]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3][9]

o Storage:

o Store in a cool, dry, and well-ventilated place.[1][3][9]

o Keep the container tightly closed.[1][3][9]

o Store away from incompatible materials such as strong oxidizing agents.[1][9]
3. Emergency and Disposal Plans

Immediate and correct response to emergencies and proper disposal are critical for safety and
compliance.

Emergency First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][3][8][9]

e In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area
with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical
advice.[1][3][5][8][9]

e In Case of Eye Contact: Rinse cautiously with water for several minutes, also under the
eyelids.[1] Remove contact lenses if present and easy to do. Continue rinsing for at least 15
minutes. If eye irritation persists, seek medical attention.[1][3][5][6][8]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a physician or Poison Control Center immediately.[3][8]

Spill and Leak Procedures:
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o Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the
spill.[3]

e Ventilate: Ensure adequate ventilation.[3]

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[3][8]

e Clean-up:

o Wear appropriate PPE.[3]

o Avoid creating dust.[3][8]

o Sweep up the material and shovel it into a suitable, closed container for disposal.[1][8]
Disposal Plan:
» Dispose of 2,6-Diacetylpyridine and its container at an approved waste disposal plant.[1][3]

o Disposal must be in accordance with all applicable local and national laws and regulations.
[5][8] Contaminated packaging should be disposed of in the same manner as the product.[5]

Visual Workflow for Handling 2,6-Diacetylpyridine

The following diagram outlines the standard operating procedure for handling 2,6-
Diacetylpyridine, including pre-operational checks, handling steps, and emergency
responses.
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Start: Handling 2,6-Diacetylpyridine

1. Pre-Operational Checks

|

Verify PPE:
- Safety Goggles Verify Engineering Controls:
- Lab Coat - Fume Hood Operational
- Chemical-Resistant Gloves - i
- N95 Respil

2. Handling Procedure

Weigh and transfer in fume hood.
Avoid creating dust.
Avoid contact with skin/eyes.

3. Post-Handling Personal Exposure

Spill Response:

. . " 1. Evacuate & Ventilate Skin Contact: Eye Contact: Inhalation:
D‘i’c;srr"t?‘ra"r"r:;fhvgzt ahr‘ea, Swr?(‘enec’)(:ﬂ}\?ariyr‘\e"ﬁillrxﬁnlgla«;g:darea' 2. Wear full PPE Remove clothing, wash with Rinse with water for 15 min. Move to fresh air.
ghly- P ghtly : 3. Sweep up solid, avoid dust soap & water for 15 min. Remove contacts. Seek medical aid. Seek medical aid.

4. Place in sealed container for disposal

Dispose of waste in
approved, labeled container.

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for 2,6-Diacetylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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